Cas no 628305-89-5 (1-{3-(dimethylamino)methylphenyl}ethan-1-one)

• Product Name: 1-{3-(dimethylamino)methylphenyl}ethan-1-one
• CAS No: 628305-89-5
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD13249284
• CID: 2789115
• PubChem ID: 59652755
• Update Time: 2025-10-31

1-{3-(dimethylamino)methylphenyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{3-(dimethylamino)methylphenyl}ethan-1-one
• SCHEMBL3694401
• DB-407417
• 628305-89-5
• EN300-225013
• DAB30589
• DTXSID20732598
• 1-{3-[(Dimethylamino)methyl]phenyl}ethan-1-one
• 819-725-6
• 1-(3-((dimethylamino)methyl)phenyl)ethanone
• Z1255429039
• AKOS023096139

• MDL： MFCD13249284
• Inchi： 1S/C11H15NO/c1-9(13)11-6-4-5-10(7-11)8-12(2)3/h4-7H,8H2,1-3H3
• InChI Key： ICRBYQVYMPFREK-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CC=CC(=C1)CN(C)C

Computed Properties

• Exact Mass: 177.115364102Da
• Monoisotopic Mass: 177.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 20.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-{3-(dimethylamino)methylphenyl}ethan-1-one

Research Briefing on 1-{3-(dimethylamino)methylphenyl}ethan-1-one (CAS: 628305-89-5) in Chemical Biology and Pharmaceutical Applications

1-{3-(dimethylamino)methylphenyl}ethan-1-one (CAS: 628305-89-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its dimethylamino and phenyl ketone functional groups, has been the subject of recent studies due to its potential applications in drug development and biochemical research. The unique structural features of this molecule make it a promising candidate for further investigation, particularly in the context of its pharmacological properties and synthetic utility.

Recent studies have focused on the synthesis and characterization of 1-{3-(dimethylamino)methylphenyl}ethan-1-one, with particular attention to its role as an intermediate in the production of more complex pharmaceutical agents. The compound's ability to undergo various chemical transformations, such as reductive amination and nucleophilic addition, has been explored in detail. These transformations are critical for the development of novel therapeutic agents, highlighting the importance of this compound in medicinal chemistry.

In addition to its synthetic applications, 1-{3-(dimethylamino)methylphenyl}ethan-1-one has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit moderate binding affinity to certain neurotransmitter receptors, making it a candidate for further exploration in the context of neurological disorders. However, more extensive in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

The stability and physicochemical properties of 1-{3-(dimethylamino)methylphenyl}ethan-1-one have also been a focus of recent research. Studies have demonstrated that the compound exhibits good stability under standard laboratory conditions, with minimal degradation observed over extended periods. This stability is a crucial factor for its potential use in pharmaceutical formulations, where long shelf life and consistent performance are essential.

Looking ahead, the research community continues to explore the potential of 1-{3-(dimethylamino)methylphenyl}ethan-1-one in various applications. Future studies are expected to delve deeper into its mechanism of action, optimize its synthetic pathways, and evaluate its efficacy in preclinical models. The ongoing interest in this compound underscores its relevance in the ever-evolving landscape of chemical biology and pharmaceutical research.